4-benzyl-N-(3-chloro-4-fluorophenyl)-5-oxomorpholine-3-carboxamide
Description
4-benzyl-N-(3-chloro-4-fluorophenyl)-5-oxomorpholine-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BCFM, and it is a morpholine-based compound that has shown promising results in various research studies. The purpose of
Scientific Research Applications
Synthesis and Material Properties
Compounds with structural similarities to "4-benzyl-N-(3-chloro-4-fluorophenyl)-5-oxomorpholine-3-carboxamide" have been explored for their utility in synthesizing polymers and materials with unique properties. For instance, polyamides with flexible main-chain ether linkages and ortho-phenylene units exhibit noncrystalline characteristics, excellent solubility in polar solvents, and high thermal stability, making them suitable for creating transparent, flexible, and tough films (Hsiao, Yang, & Chen, 2000). These materials can be applied in electronics, coatings, and as advanced composite materials due to their thermal and chemical resistance.
Antimicrobial Activity
The synthesis of thiourea derivatives, including those with fluorine and chlorine substituents, has shown significant antimicrobial activity, particularly against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus. This suggests potential applications in developing new antimicrobial agents with specific antibiofilm properties, offering a pathway to combat antibiotic-resistant infections (Limban, Marutescu, & Chifiriuc, 2011).
Spectroscopic Linearity and Solvent-Free Synthesis
The solvent-free synthesis and spectral linearity analysis of certain carboxamide derivatives demonstrate the versatility of these compounds in organic synthesis, providing environmentally friendlier alternatives to traditional methods. The efficient production and easy purification of these compounds support their use in various organic synthesis and pharmacological research (Thirunarayanan & Sekar, 2013).
Pharmaceutical Research
Compounds structurally related to "4-benzyl-N-(3-chloro-4-fluorophenyl)-5-oxomorpholine-3-carboxamide" have been explored for their potential as kinase inhibitors, showing promise in cancer treatment by inhibiting specific signaling pathways involved in tumor growth and metastasis. This highlights the role of such compounds in the discovery and development of new cancer therapies (Schroeder et al., 2009).
properties
IUPAC Name |
4-benzyl-N-(3-chloro-4-fluorophenyl)-5-oxomorpholine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClFN2O3/c19-14-8-13(6-7-15(14)20)21-18(24)16-10-25-11-17(23)22(16)9-12-4-2-1-3-5-12/h1-8,16H,9-11H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJBPKQDFAJLGBX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClFN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzyl-N-(3-chloro-4-fluorophenyl)-5-oxomorpholine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-phenethylacetamide](/img/structure/B2458853.png)
![3-(3-chlorophenyl)-6-(2-(4-chlorophenyl)-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2458854.png)
![2-(Benzo[d][1,3]dioxol-5-yl)-1'-isopropyl-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]](/img/structure/B2458857.png)
![5-({4-[(tert-butoxy)carbonyl]piperazin-1-yl}methyl)-1-methyl-1H-pyrazole-4-carboxylic acid](/img/structure/B2458861.png)
![Ethyl 6-bromo-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate](/img/structure/B2458862.png)
![1-[4-(Dimethylamino)phenyl]piperidin-4-one](/img/structure/B2458868.png)
